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Compound of Interest

Compound Name: N-Acetyl Metoclopramide

Cat. No.: B132811

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl Metoclopramide is a significant molecule in the study of the pharmaceutical agent
Metoclopramide. It is recognized as a primary metabolite and a reference standard in analytical
procedures.[1] Metoclopramide is a well-established drug used to treat nausea, vomiting, and
gastroparesis.[1] Understanding the chemical properties and structure of N-Acetyl
Metoclopramide is crucial for pharmacokinetic studies, metabolism mapping, and ensuring the
quality and purity of the parent drug. This guide provides a comprehensive overview of its
chemical characteristics, structure, and relevant experimental methodologies.

Chemical Properties

N-Acetyl Metoclopramide is an acetylated derivative of Metoclopramide.[1] Its fundamental
chemical and physical properties are summarized below. It is important to note that while
extensive data is available for the parent compound, Metoclopramide, specific experimental
values for N-Acetyl Metoclopramide for properties such as melting point, boiling point, and
pKa are not readily available in published literature. The data for the parent compound,
Metoclopramide, is provided for context.
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Property

Value

Source(s)

Molecular Formula

C16H24CIN303

[2](3]

Molecular Weight

341.83 g/mol

[2](3]

Appearance

Off-White Solid

[4]

Melting Point

Data not available for N-Acetyl
Metoclopramide. For
Metoclopramide: 146.5-148
°C. For Metoclopramide HCI:
182-188 °C.

[5]16]

Boiling Point

Data not available for N-Acetyl
Metoclopramide. For
Metoclopramide: 418.7 °C at
760 mmHg.

[5107]

Solubility

Data not available for N-Acetyl
Metoclopramide.
Metoclopramide HCl is very
soluble in water and easily
soluble in ethanol.

[7](8]

pKa

Data not available for N-Acetyl
Metoclopramide. The pKa of

Metoclopramide is 9.27.

[5]

Chemical Structure

The systematic IUPAC name for N-Acetyl Metoclopramide is 4-acetamido-5-chloro-N-[2-

(diethylamino)ethyl]-2-methoxybenzamide.[1][9] The structure consists of a central benzamide

core with several key functional groups that determine its chemical behavior and interactions.

The key structural features include:

e Benzamide group: A benzene ring attached to an amide functional group.
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o Acetamido group: An acetyl group (-COCHs) attached to an amino group, which is in turn
attached to the benzene ring.

e Chloro group: A chlorine atom substituted on the benzene ring.
e Methoxy group: A methoxy group (-OCHs) attached to the benzene ring.

o Diethylaminoethyl side chain: An ethyl chain with a terminal diethylamino group attached to
the amide nitrogen.

Figure 1: Chemical structure of N-Acetyl Metoclopramide.

Experimental Protocols
Synthesis of N-Acetyl Metoclopramide

A common method for the synthesis of N-Acetyl Metoclopramide involves the acylation of the
primary amine of Metoclopramide. A general procedure is outlined below, based on related
synthesis descriptions.[8]

Materials:

N-(2-diethylaminoethyl)-2-methoxy-4-aminobenzamide (Metoclopramide base)

Acetic acid

Acetic anhydride

Methylene chloride

Sodium hydroxide solution

Procedure:

» Dissolve Metoclopramide base in acetic acid.
e Cool the mixture and add acetic anhydride.

e Heat the resulting solution on a water bath for approximately two hours.
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 After cooling, pour the solution into water and precipitate the base with a sodium hydroxide
solution.

» Extract the precipitated base with methylene chloride.

» Evaporate the solvent to yield crystalline N-(2-diethylaminoethyl)-2-methoxy-4-acetamino-5-
chlorobenzamide (N-Acetyl Metoclopramide).

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

HPLC is a primary analytical technique for the separation and quantification of N-Acetyl
Metoclopramide from Metoclopramide and other related impurities.[10][11] A typical reversed-
phase HPLC (RP-HPLC) method is described below.

Instrumentation:
e HPLC system with a UV detector
e C18 analytical column (e.g., 150 x 4.6 mm, 5 pum)

Reagents:

Acetonitrile (HPLC grade)

Ethanol (HPLC grade)

Formic acid solution (pH 2.0) or Ammonium acetate buffer

Ultrapure water
Chromatographic Conditions:

» Mobile Phase: A mixture of an organic solvent like acetonitrile or ethanol and an aqueous
buffer such as an ammonium acetate solution or a formic acid solution. A common
composition is a 30:70 (v/v) mixture of ethanol and formic acid solution (pH 2.0).[12]

o Elution: Isocratic[12]
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Flow Rate: 1.0 mL/min[12]

Column Temperature: 25 °C[12]

Injection Volume: 10 pL[12]

Detection: UV at 273 nm[12]

Sample Preparation

Prepare Standard Solutions Prepare Sample Solutions
of N-Acetyl Metoclopramide (e.g., from formulation)
\
\
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Figure 2: General workflow for the HPLC analysis of N-Acetyl Metoclopramide.

Biological Context: Mechanism of Action of the
Parent Drug, Metoclopramide

N-Acetyl Metoclopramide is a metabolite of Metoclopramide, and therefore, its biological
relevance is understood in the context of the parent drug's mechanism of action.
Metoclopramide exerts its antiemetic and prokinetic effects through antagonism of dopamine
D2 receptors and agonism of serotonin 5-HT4 receptors.

o Dopamine D2 Receptor Antagonism: In the chemoreceptor trigger zone (CTZ) of the brain,
Metoclopramide blocks D2 receptors, which inhibits the signaling cascade that leads to

nausea and vomiting.

o Serotonin 5-HT4 Receptor Agonism: In the gastrointestinal tract, activation of 5-HT4
receptors enhances the release of acetylcholine, leading to increased gastric motility and

accelerated gastric emptying.
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Metoclopramide

Metoclopramide
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Figure 3: Simplified signaling pathway of Metoclopramide.

Conclusion

N-Acetyl Metoclopramide is a key molecule in the comprehensive understanding of
Metoclopramide. This guide has provided a detailed overview of its chemical properties,
structure, and relevant experimental protocols. The provided information serves as a valuable
resource for researchers and professionals involved in the development, analysis, and study of
Metoclopramide and its metabolites. Further research to determine the specific physical
properties of N-Acetyl Metoclopramide would be beneficial for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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